Cas no 51092-02-5 (Thiophene, 2,5-diphenyl-, 1,1-dioxide)
51092-02-5 structure
Product Name:Thiophene, 2,5-diphenyl-, 1,1-dioxide
CAS No:51092-02-5
MF:C16H12O2S
MW:268.330283164978
CID:363285
PubChem ID:12214984
Update Time:2025-04-19
Thiophene, 2,5-diphenyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2,5-diphenyl-, 1,1-dioxide
- 2,5-diphenylthiophene 1,1-dioxide
- DTXSID80480801
- 51092-02-5
- SCHEMBL6309408
-
- Inchi: 1S/C16H12O2S/c17-19(18)15(13-7-3-1-4-8-13)11-12-16(19)14-9-5-2-6-10-14/h1-12H
- InChI Key: YKAPPCLXMVLRQR-UHFFFAOYSA-N
- SMILES: S1(C(C2C=CC=CC=2)=CC=C1C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 268.05586
- Monoisotopic Mass: 268.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Thiophene, 2,5-diphenyl-, 1,1-dioxide Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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